Cas no 2137617-25-3 (5-amino-1-{bicyclo2.2.1heptan-2-yl}-1,2-dihydropyridin-2-one)
5-amino-1-{bicyclo2.2.1heptan-2-yl}-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-1-{bicyclo2.2.1heptan-2-yl}-1,2-dihydropyridin-2-one
- EN300-1108346
- 2137617-25-3
- 5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one
-
- Inchi: 1S/C12H16N2O/c13-10-3-4-12(15)14(7-10)11-6-8-1-2-9(11)5-8/h3-4,7-9,11H,1-2,5-6,13H2
- InChI Key: LVTKZEWQSGUZQW-UHFFFAOYSA-N
- SMILES: O=C1C=CC(=CN1C1CC2CCC1C2)N
Computed Properties
- Exact Mass: 204.126263138g/mol
- Monoisotopic Mass: 204.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 46.3Ų
5-amino-1-{bicyclo2.2.1heptan-2-yl}-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1108346-0.05g |
5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one |
2137617-25-3 | 95% | 0.05g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1108346-0.1g |
5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one |
2137617-25-3 | 95% | 0.1g |
$1157.0 | 2023-10-27 | |
| Enamine | EN300-1108346-0.25g |
5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one |
2137617-25-3 | 95% | 0.25g |
$1209.0 | 2023-10-27 | |
| Enamine | EN300-1108346-0.5g |
5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one |
2137617-25-3 | 95% | 0.5g |
$1262.0 | 2023-10-27 | |
| Enamine | EN300-1108346-1.0g |
5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one |
2137617-25-3 | 1g |
$1315.0 | 2023-05-23 | ||
| Enamine | EN300-1108346-2.5g |
5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one |
2137617-25-3 | 95% | 2.5g |
$2576.0 | 2023-10-27 | |
| Enamine | EN300-1108346-5.0g |
5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one |
2137617-25-3 | 5g |
$3812.0 | 2023-05-23 | ||
| Enamine | EN300-1108346-10.0g |
5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one |
2137617-25-3 | 10g |
$5652.0 | 2023-05-23 | ||
| Enamine | EN300-1108346-1g |
5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one |
2137617-25-3 | 95% | 1g |
$1315.0 | 2023-10-27 | |
| Enamine | EN300-1108346-5g |
5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one |
2137617-25-3 | 95% | 5g |
$3812.0 | 2023-10-27 |
5-amino-1-{bicyclo2.2.1heptan-2-yl}-1,2-dihydropyridin-2-one Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 5-amino-1-{bicyclo2.2.1heptan-2-yl}-1,2-dihydropyridin-2-one
Introduction to 5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one (CAS No. 2137617-25-3)
5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities and mechanistic appeal. This heterocyclic molecule features a fused bicyclic system linked to a dihydropyridine core, making it an intriguing candidate for further exploration in drug discovery and medicinal chemistry. The compound's chemical structure, characterized by its bicyclo[2.2.1]heptan-2-yl substituent, contributes to its distinct electronic and steric properties, which may influence its interactions with biological targets.
The synthesis of 5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one involves multi-step organic transformations that highlight the synthetic versatility of this scaffold. Recent advancements in catalytic methods have enabled more efficient and scalable routes to such complex molecules, facilitating their incorporation into larger drug-like libraries. The dihydropyridine moiety, in particular, is well-known for its role in cardiovascular medications and has been extensively studied for its calcium channel modulation capabilities.
From a pharmacological perspective, the 5-amino group in the molecule serves as a key pharmacophore, potentially enabling interactions with various enzymes or receptors. The presence of the bicyclo[2.2.1]heptan-2-yl group introduces conformational flexibility, which can be exploited to optimize binding affinity and selectivity. Such structural features are highly valued in modern drug design, where precise molecular interactions are critical for therapeutic efficacy.
Recent studies have begun to explore the biological profile of related dihydropyridine derivatives, revealing novel mechanisms of action that extend beyond traditional calcium channel blockade. For instance, modifications at the bicyclo[2.2.1]heptan-2-yl position have been shown to modulate enzyme activity in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. The 5-amino group has also been investigated for its ability to enhance metabolic stability and bioavailability, key factors in drug development.
The compound's potential applications extend to the field of chemical biology, where it can serve as a tool compound for studying enzyme kinetics and receptor binding mechanisms. Its unique structural motif allows researchers to probe interactions with targets that may be less accessible by traditional pharmacophores. This makes 5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one a valuable asset in both academic research and industrial drug discovery programs.
In conclusion, 5-amino-1-{bicyclo[2.2.1]heptan-2-yl}-1,2-dihydropyridin-2-one represents a promising scaffold with diverse biological potential. Its synthesis reflects the growing sophistication of organic chemistry techniques, while its structural features offer opportunities for developing novel therapeutic agents. As research continues to uncover new biological functions and synthetic strategies for this class of compounds, CAS No. 2137617-25-3 is poised to play a significant role in future pharmaceutical innovation.
2137617-25-3 (5-amino-1-{bicyclo2.2.1heptan-2-yl}-1,2-dihydropyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)